Cas no 2172057-36-0 ({2-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine)

• Product Name: {2-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine
• CAS No: 2172057-36-0
• MF: C₈H₁₃ClF₂N₄
• MW: 238.665426969528
• CID: 6597509
• PubChem ID: 165603367
• Update Time: 2025-10-30

{2-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {2-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine
• 2172057-36-0
• {2-[4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine
• EN300-1595269

• Inchi： 1S/C8H13ClF2N4/c1-14(2)3-4-15-7(8(10)11)6(5-9)12-13-15/h8H,3-5H2,1-2H3
• InChI Key： JEMWMAGXGPMBDH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N(CCN(C)C)N=N1

Computed Properties

• Exact Mass: 238.0796804g/mol
• Monoisotopic Mass: 238.0796804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34Ų

Additional information on {2-4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine

Chemical Compound CAS No 2172057-36-0: {2-[4-(Chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine

The compound with CAS number 2172057-36-0, named {2-[4-(Chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is characterized by its unique combination of functional groups, including a triazole ring, chloromethyl and difluoromethyl substituents, and a dimethylamine moiety. These features make it a versatile building block for various applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Its triazole ring, a heterocyclic structure known for its stability and reactivity, serves as an excellent platform for further functionalization. The chloromethyl group introduces electrophilic properties, enabling it to participate in nucleophilic substitutions, while the difluoromethyl group enhances the molecule's electronic characteristics and chemical reactivity. The dimethylamine moiety contributes to the compound's basicity and solubility properties, making it suitable for a wide range of chemical transformations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of 4-chloro-5-difluoromethylimidazole with appropriate alkylating agents under controlled conditions. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process and enhance scalability.

The application of this compound extends beyond traditional chemical synthesis into emerging areas such as catalysis and materials science. For instance, its ability to coordinate with metal ions has been exploited in the development of organocatalysts for asymmetric synthesis. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its functional groups, suggesting that it poses minimal long-term environmental risks when handled responsibly.

In conclusion, the compound CAS No 2172057-36-0 represents a significant advancement in modern organic chemistry due to its versatile structure and diverse applications. As research continues to uncover new synthetic routes and functional applications, this compound is expected to play an increasingly important role in both academic and industrial settings.